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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523

An In-depth Technical Guide to Citronellyl Formate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Citronellyl formate, a key aroma
chemical, detailing its chemical identity, physical properties, and synthesis. The information is
presented to support research, development, and application in relevant scientific fields.

Chemical Identity

e IUPAC Name: 3,7-dimethyloct-6-en-1-yl formate[1][2]

e Synonyms: A variety of synonyms are used to identify Citronellyl formate, reflecting its
common usage in the fragrance and flavor industries. These include:

o

Citronellyl methanoate[2][3]

o

3,7-dimethyloct-6-enyl methanoate[3]

[¢]

Citronellyl formiate[3]

[¢]

3,7-dimethyl oct-6-enyl formate[3]

o

2,6- dimethyl-2-octen-8-yl formate[2][3]

o

Formic acid citronellyl ester[2][3]
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o 6-OCTEN-1-OL, 3,7-DIMETHYL-, FORMATE[2]
o RHODINYL FORMATE[4][5]
o Citronellol Formic Ester[6]

Physicochemical Data

The following table summarizes the key quantitative data for Citronellyl formate, facilitating
easy comparison and reference.

Property Value Source(s)
Molecular Formula C11H2002 [2][3]1[7]
Molecular Weight 184.28 g/mol [2][3]
CAS Number 105-85-1 [21131[7]
EINECS Number 203-338-9 [3][4]
FEMA Number 2314 [21131[7]
Appearance Colorless liquid [31[7]
Density 0.897 g/mL at 25 °C [3][8][9]
Boiling Point 235°C [3B1[71[8]
Flash Point 92 °C (197.6 °F) [3]
Refractive Index 1.443 - 1.449 @ 20°C [3]
Vapor Pressure 0.03495 mmHg @ 23°C [3][10]
Log P 3.8 [3][10]
Solubility S.(I)Iuble in alcohol and most 5116]
oils.

Experimental Protocol: Synthesis of Citronellyl
Formate
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The primary method for the synthesis of Citronellyl formate is through the direct esterification
of citronellol with formic acid.[8][9] This reaction is a classic example of Fischer esterification.

Materials:

e Citronellol

e Formic acid

e Acid catalyst (e.g., sulfuric acid)

e Anhydrous sodium sulfate

e Sodium bicarbonate solution (5%)

« Distillation apparatus

e Separatory funnel

e Heating mantle

Methodology:

 In a round-bottom flask, combine equimolar amounts of citronellol and formic acid.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

» Attach a reflux condenser to the flask and heat the mixture under reflux for a specified
period. The reaction progress can be monitored using techniques such as Thin Layer
Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium
bicarbonate solution to neutralize the excess acid, and finally with brine.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

« Filter to remove the drying agent.
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» Purify the crude Citronellyl formate by vacuum distillation to obtain the final product.

Visualization of Synthesis Pathway

The following diagram illustrates the chemical reaction for the synthesis of Citronellyl formate.

Reactants

l Citronellol } + Products

(Citronellyl Formate)

Click to download full resolution via product page

Acid Catalyst
(Esterification)

Caption: Synthesis of Citronellyl formate via Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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